Cas no 57198-98-8 (Benzoic acid, 2,4,6-tris(1-methylethyl)-, methyl ester)

• Product Name: Benzoic acid, 2,4,6-tris(1-methylethyl)-, methyl ester
• CAS No: 57198-98-8
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 1602558
• PubChem ID: 71444290
• Update Time: 2025-04-21

Benzoic acid, 2,4,6-tris(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,6-tris(1-methylethyl)-, methyl ester
• methyl 2,4,6-tri(propan-2-yl)benzoate
• 57198-98-8
• METHYL2,4,6-TRIISOPROPYLBENZOATE
• METHYL 2,4,6-TRIISOPROPYLBENZOATE
• DTXSID60853079
• SCHEMBL19245855

• Inchi： 1S/C17H26O2/c1-10(2)13-8-14(11(3)4)16(17(18)19-7)15(9-13)12(5)6/h8-12H,1-7H3
• InChI Key： WZVOWLNFGMGYQQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CC(=CC=1C(C)C)C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 262.19338
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3